Cas no 146034-01-7 (5(4H)-Isoxazolone,3-hexyl-)

• Product Name: 5(4H)-Isoxazolone,3-hexyl-
• CAS No: 146034-01-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 103350
• PubChem ID: 45099350
• Update Time: 2025-04-18

5(4H)-Isoxazolone,3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone,3-hexyl-
• 5(4H)-Isoxazolone,3-hexyl-(9CI)
• 146034-01-7
• 3-n-hexylisoxazol-5(4H)-one
• 3-Hexylisoxazol-5(4H)-one
• AOVIHLHPYZOQOP-UHFFFAOYSA-N
• SCHEMBL8798229

• Inchi： 1S/C9H15NO2/c1-2-3-4-5-6-8-7-9(11)12-10-8/h2-7H2,1H3
• InChI Key： AOVIHLHPYZOQOP-UHFFFAOYSA-N
• SMILES： O1C(CC(CCCCCC)=N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų